Cas no 2034229-24-6 (3-({1-[2-(3-methylphenoxy)acetyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile)

3-({1-[2-(3-methylphenoxy)acetyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile is a specialized organic compound featuring a pyrazine-2-carbonitrile core linked to a piperidinyloxy moiety, further functionalized with a 3-methylphenoxyacetyl group. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both aromatic and heterocyclic components enhances its versatility for further derivatization. Its well-defined molecular architecture allows for precise modifications, making it valuable for drug discovery and pharmacological research. The compound's stability and synthetic accessibility further contribute to its applicability in developing novel therapeutic agents or as a scaffold for targeted molecular design.
3-({1-[2-(3-methylphenoxy)acetyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile structure
2034229-24-6 structure
Product Name:3-({1-[2-(3-methylphenoxy)acetyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile
CAS No:2034229-24-6
MF:C19H20N4O3
MW:352.387104034424
CID:5348070
Update Time:2025-05-20

3-({1-[2-(3-methylphenoxy)acetyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-((1-(2-(m-tolyloxy)acetyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile
    • 3-[1-[2-(3-methylphenoxy)acetyl]piperidin-3-yl]oxypyrazine-2-carbonitrile
    • 3-({1-[2-(3-methylphenoxy)acetyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile
    • Inchi: 1S/C19H20N4O3/c1-14-4-2-5-15(10-14)25-13-18(24)23-9-3-6-16(12-23)26-19-17(11-20)21-7-8-22-19/h2,4-5,7-8,10,16H,3,6,9,12-13H2,1H3
    • InChI Key: UQFIEALDDVDPRG-UHFFFAOYSA-N
    • SMILES: O(C1C(C#N)=NC=CN=1)C1CN(C(COC2C=CC=C(C)C=2)=O)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 520
  • XLogP3: 2.3
  • Topological Polar Surface Area: 88.3

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3-({1-[2-(3-methylphenoxy)acetyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile Related Literature

Additional information on 3-({1-[2-(3-methylphenoxy)acetyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile

3-({1-[2-(3-Methylphenoxy)Acetyl]Piperidin-3-Yl}Oxy)Pyrazine-2-Carbonitrile: A Comprehensive Overview

The compound 3-({1-[2-(3-methylphenoxy)acetyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile (CAS No. 2034229-24-6) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

Structural Analysis: The molecule consists of a pyrazine ring substituted with a cyano group at position 2 and an ether linkage at position 3. The ether group connects to a piperidine ring, which is further substituted with an acetyl group attached to a 3-methylphenoxy moiety. This structure introduces a combination of aromaticity, heterocyclic stability, and functional groups that contribute to its reactivity and selectivity in various reactions.

Synthesis and Characterization: The synthesis of 3-({1-[2-(3-methylphenoxy)acetyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile involves multi-step organic reactions, including nucleophilic substitutions, acetylations, and cyclizations. Recent studies have optimized the synthesis pathway by employing environmentally friendly catalysts and solvent systems. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to confirm the molecular structure and purity.

Biological Activity: This compound has exhibited significant biological activity in recent studies. It has been reported to possess antimicrobial properties, particularly against gram-positive bacteria and fungi. Additionally, preliminary assays suggest potential anticancer activity, with selective cytotoxicity against cancer cell lines. These findings highlight its potential as a lead compound for drug development.

Applications in Pharmaceutical Chemistry: The pyrazine core of the molecule is known for its versatility in drug design. Its ability to form hydrogen bonds and interact with biological targets makes it an attractive scaffold for medicinal chemists. Recent research has focused on modifying the substituents on the piperidine ring to enhance bioavailability and reduce toxicity.

Environmental Impact: As concerns about environmental sustainability grow, researchers are exploring the eco-friendly synthesis of this compound. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, are being integrated into its production processes. These efforts aim to reduce the ecological footprint while maintaining high yields and product quality.

Future Directions: The ongoing research on 3-({1-[2-(3-methylphenoxy)acetyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile is expected to uncover new applications in fields such as agrochemicals and materials science. Collaborative efforts between academia and industry are likely to accelerate its transition from laboratory studies to commercial products.

In conclusion, CAS No. 2034229-24-6, or 3-({1-[2-(3-methylphenoxy)acetyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile, represents a promising compound with diverse applications across multiple disciplines. Its unique structure, coupled with ongoing advancements in synthesis and application research, positions it as a key player in future innovations.

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